Cas no 1804803-17-5 (6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804803-17-5
• MF: C₈H₆BrF₃N₂O₄
• MW: 331.043451786041
• CID: 4840185
• Update Time: 2025-10-23

6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3N2O4/c1-17-6-5(18-8(10,11)12)2-4(3-9)13-7(6)14(15)16/h2H,3H2,1H3
• InChI Key： ZNXHPZYCMMVJET-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C([N+](=O)[O-])N=1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine

6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine, also known by its CAS Registry Number 1804803-17-5, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and advanced materials. The molecular structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a bromomethyl group at position 6, a methoxy group at position 3, a nitro group at position 2, and a trifluoromethoxy group at position 4. These substituents impart unique electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

The synthesis of 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to construct this compound. Recent advancements in catalytic methods and the use of transition metal catalysts have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise introduction of the bromomethyl group onto the pyridine ring. These developments highlight the importance of continuous innovation in synthetic methodologies to access complex molecules like this one.

The structural complexity of 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine makes it an attractive candidate for exploring its biological activity. Recent studies have focused on evaluating its potential as an antimicrobial agent. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy groups can enhance the compound's ability to inhibit bacterial growth by disrupting cellular processes. Additionally, the bromomethyl group may serve as a reactive site for further functionalization, enabling the creation of derivatives with enhanced bioactivity. Preclinical studies have shown promising results, suggesting that this compound could be developed into a novel class of antibiotics targeting multidrug-resistant pathogens.

In the realm of materials science, 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine has been investigated for its potential applications in optoelectronic devices. The pyridine ring system is known for its conjugated π-electron system, which can be tuned by substituent effects to modulate electronic properties such as bandgap and charge transport characteristics. The trifluoromethoxy group introduces strong electron-withdrawing effects, which can enhance the molecule's ability to act as an electron acceptor in organic semiconductors. Recent research has demonstrated that derivatives of this compound can exhibit excellent photovoltaic performance when incorporated into organic solar cells. These findings underscore its potential role in advancing next-generation electronic materials.

The environmental impact and degradation pathways of 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine have also been subjects of recent investigations. Given its complex structure and halogenated substituents, understanding its persistence in environmental systems is crucial for assessing its ecological risks. Studies have revealed that under aerobic conditions, the compound undergoes rapid oxidation due to the electron-withdrawing nature of its substituents. However, under anaerobic conditions or in soil environments with high microbial activity, biodegradation pathways may dominate. These insights are essential for guiding sustainable practices in chemical manufacturing and waste management.

In conclusion, 6-(Bromomethyl)-3-methoxy-2-nitro-4-(trifluoromethoxy)pyridine, with its unique structural features and versatile functional groups, represents a valuable molecule with diverse applications across multiple scientific disciplines. From drug discovery to materials science and environmental chemistry, this compound continues to be a focal point for cutting-edge research. As our understanding of its properties deepens through ongoing studies, it is likely to pave the way for innovative solutions in addressing global challenges in health care and technology.